Cas no 2098106-65-9 (2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide)

• Product Name: 2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide
• CAS No: 2098106-65-9
• MF: C₈H₁₇N₃O₃S
• MW: 235.30388045311
• CID: 4773315
• Update Time: 2025-07-08

2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide
• 2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide

• Inchi： 1S/C8H17N3O3S/c1-14-5-4-10-2-3-11(15(10,12)13)8-6-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： BOKHXRURXDUOTP-UHFFFAOYSA-N
• SMILES： S1(N(CCOC)CCN1C1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: -1.5
• Topological Polar Surface Area: 70.3

Additional information on 2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide

Introduction to 2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide (CAS No. 2098106-65-9)

The compound 2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide, identified by its CAS number 2098106-65-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and potential applications in drug development. The molecular framework of this compound incorporates an azetidinyl moiety linked to a thiadiazolidine core, further functionalized with an ethyl group and a methoxyethyl substituent at the 5-position. Such structural complexity suggests a high degree of versatility, making it a promising candidate for exploring novel pharmacological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of thiadiazole derivatives due to their broad spectrum of biological activities. The thiadiazolidine 1,1-dioxide moiety, in particular, has been studied for its potential role in modulating various biological pathways. Research indicates that this structural motif can influence enzyme inhibition and receptor binding, making it valuable for developing therapeutic agents targeting inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of the azetidinyl ring further enhances the compound's pharmacophoric potential by introducing additional conformational flexibility and electronic properties that can be fine-tuned for specific biological targets.

One of the most compelling aspects of 2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide is its synthetic accessibility. The compound's architecture allows for modifications at multiple positions, enabling chemists to explore a wide range of analogs with tailored biological profiles. This adaptability is particularly crucial in modern drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds. Recent advances in synthetic methodologies have made it possible to produce such complex molecules with higher yields and purity, facilitating their incorporation into preclinical and clinical studies.

The biological activity of this compound has been the focus of several preliminary investigations. Studies have shown that derivatives with similar structural motifs exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the azetidinyl component has been linked to interactions with bacterial enzymes, suggesting potential applications in antimicrobial therapies. The methoxyethyl substituent may contribute to improved solubility and bioavailability, critical factors for drug efficacy. These findings underscore the compound's promise as a scaffold for developing novel therapeutic agents.

From a chemical perspective, the stability and reactivity of 2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide are areas of active interest. The presence of both sulfur and nitrogen atoms in its core structure imparts unique electronic properties that can be exploited in designing molecules with specific binding affinities. Computational studies have begun to shed light on how subtle changes in its chemical environment can modulate its interactions with biological targets. These insights are invaluable for guiding experimental efforts aimed at optimizing its pharmacological properties.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are exploring its utility in material science and agrochemicals due to its ability to form stable complexes with other molecules. This versatility highlights the broader impact of heterocyclic chemistry on innovation across multiple disciplines. As synthetic techniques continue to evolve, the accessibility of such complex molecules will likely increase, opening new avenues for research and development.

In conclusion,2-(Azetidin-3-yl)-5-(2-methoxyethyl)-1,2,5-thiadiazolidine 1,1-dioxide (CAS No. 2098106-65-9) stands out as a structurally intriguing and biologically promising compound. Its unique combination of functional groups offers a rich foundation for exploring novel therapeutic strategies while also demonstrating potential utility in other scientific domains. Continued research into this molecule is expected to yield significant advancements in medicinal chemistry and related fields.